Cas no 2138077-54-8 (3-{bicyclo4.1.0heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-{bicyclo4.1.0heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138077-54-8
• MF: C₁₁H₁₆FN₃
• MW: 209.263245582581
• CID: 6189667
• PubChem ID: 165500078
• Update Time: 2025-06-28

3-{bicyclo4.1.0heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo4.1.0heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine
• 2138077-54-8
• 3-{bicyclo[4.1.0]heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine
• EN300-1149899

• Inchi： 1S/C11H16FN3/c1-15-11(13)9(12)10(14-15)8-6-4-2-3-5-7(6)8/h6-8H,2-5,13H2,1H3
• InChI Key： VVOQKJSJNSCAGE-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1C1C2CCCCC21

Computed Properties

• Exact Mass: 209.13282569g/mol
• Monoisotopic Mass: 209.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-{bicyclo4.1.0heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine

Introduction to 3-{bicyclo[4.1.0]heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138077-54-8)

3-{bicyclo[4.1.0]heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine, identified by its CAS number 2138077-54-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a bicyclo[4.1.0]heptan moiety in its molecular framework introduces rigidity and specific spatial orientation, which can be critical for binding to biological targets with high affinity and selectivity.

The fluoro substituent at the 4-position of the pyrazole ring further enhances the compound's pharmacological potential. Fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the C-F bond is known for its strong electronegativity, which can modulate electronic distributions and influence interactions with biological receptors. The combination of these structural elements makes 3-{bicyclo[4.1.0]heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with greater accuracy. Molecular docking studies suggest that the rigid bicyclic scaffold and the fluorine atom may interact favorably with specific pockets on target proteins, such as kinases or transcription factors, which are often implicated in disease pathways. This insight aligns with the growing interest in developing small-molecule inhibitors that exploit conformational constraints to enhance binding specificity.

In addition to its structural merits, 3-{bicyclo[4.1.0]heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine has been explored in several preclinical studies as a potential therapeutic agent. Notably, its derivatives have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The methyl group at the 1-position of the pyrazole ring may contribute to lipophilicity, facilitating cellular uptake and membrane permeability—a crucial factor for oral bioavailability. These properties make it an attractive scaffold for developing novel anti-inflammatory drugs.

The synthesis of 3-{bicyclo[4.1.0]heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-amine presents both challenges and opportunities for synthetic chemists. The bicyclic core requires multi-step synthetic strategies, often involving cyclization reactions and functional group transformations to achieve high yields and purity. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the construction of complex heterocyclic systems like this one. These methodologies not only improve efficiency but also allow for greater structural diversity, enabling medicinal chemists to explore a wider range of analogs.

From a regulatory perspective, compounds like 3-{bicyclo[4.1.0]heptan-7-yl}-4-fluoro-1-methyl-1H-pyrazol-5-am ine must undergo rigorous safety and efficacy testing before entering clinical trials or commercial use. Preclinical toxicology studies are essential to assess potential side effects and dosing regimens that ensure patient safety while maximizing therapeutic benefit. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are critical in translating laboratory findings into viable drug candidates.

The role of fluorosubstituents in medicinal chemistry cannot be overstated; they have been instrumental in the development of several FDA-approved drugs due to their ability to enhance pharmacokinetic profiles and target specificity. For instance, fluoroquinolones and fluorinated corticosteroids exemplify how strategic fluorination can lead to improved therapeutic outcomes. In the context of 3-{bicyclo[4 . 1 . 0 ] heptan - 7 - yl } - 4 - fluoro - 1 - methyl - 1 H - pyrazol - 5 - am ine, the fluorine atom may play a pivotal role in stabilizing intermediates during metabolic processes or enhancing interactions with enzymes involved in disease pathways.

Recent publications highlight the growing interest in exploring novel scaffolds derived from natural products or combinatorial libraries for drug discovery applications.* For example,bicyclic compounds inspired by plant-derived metabolites have shown remarkable biological activity.* The structural complexity of 3-{bicyclo[4 . 1 . 0 ] heptan - 7 - yl } - 4 - fluoro - 1 - methyl - 1 H - pyrazol - 5 - am ine aligns with this trend*, as it combines elements from multiple chemical space regions* providing a rich foundation for structure-based optimization.*

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 3-{bicyclo[4 . 1 . 0 ] heptan - 7 - yl } - 4 - fluoro - 1 H-pyrazol -5-am ine.* By automating biochemical assays*, researchers can rapidly test thousands*of compounds against various biological targets*to identify those with promising activity profiles.* This approach*combined with computational modeling*has significantly reduced*the time required*to transition from discovery*to preclinical development.*

In conclusion,3-{bicyclo[4 . 1 . 0 ] heptan –7–yl } –4–fluoro–l–methyl–lH–pyrazol –5–amine (CAS No.*2138077–54–8)* represents a structurally intriguing compound*with potential therapeutic applications.* Its unique combination*of pharmacophoric elements*, including a rigid bicyclic scaffold*and a fluorine substituent*, positions it as an attractive candidate for further exploration.* Advances in synthetic methodologies,*computational biology,*and drug discovery technologies*continue to enhance our ability*to develop novel therapeutics based on such molecules.* As research progresses,*it will be fascinating*to observe how modifications*to this scaffold*influence its biological activity*and lead to new treatments for various diseases.*